Cas no 1121-61-5 (4-ethyl-1,3-dioxane)

• Product Name: 4-ethyl-1,3-dioxane
• CAS No: 1121-61-5
• MF: C₆H₁₂O₂
• MW: 116.158282279968
• CID: 1199755
• PubChem ID: 13352309
• Update Time: 2025-04-20

4-ethyl-1,3-dioxane Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxane, 4-ethyl-
• 4-Ethyl-1,3-dioxane
• LogP
• SCHEMBL338247
• 1121-61-5
• BHPXLRFSKUSDNN-UHFFFAOYSA-N
• DTXSID60537968
• 4-ethyl-1,3-dioxane

• Inchi： 1S/C6H12O2/c1-2-6-3-4-7-5-8-6/h6H,2-5H2,1H3
• InChI Key： BHPXLRFSKUSDNN-UHFFFAOYSA-N
• SMILES： O1COCCC1CC

Computed Properties

• Exact Mass: 116.08376
• Monoisotopic Mass: 116.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 63.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 0.921
• Boiling Point: 134.8°C at 760 mmHg
• Flash Point: 35.1°C
• Refractive Index: 1.406
• PSA: 18.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxanes 1,3-dioxanes